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Compound of Interest

2-Chloropyridine-4-carbonyl!
Compound Name:
chloride

Cat. No.: B1334659

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,
physicochemical properties, and a representative synthetic protocol for 2-chloroisonicotinoyl
chloride (CAS No. 65287-34-5). This reactive acyl chloride serves as a key intermediate in the
synthesis of a variety of pharmaceutical and agrochemical compounds.

Physicochemical Properties

2-Chloroisonicotinoyl chloride is a yellow to brown liquid. Key physical and chemical properties
are summarized in the table below.
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Property Value Reference
CAS Number 65287-34-5

Molecular Formula CeH3CI2NO

Molecular Weight 176.00 g/mol

Boiling Point 144-148 °C at 10 mmHg

Density 1.418 g/mL at 25 °C

Refractive Index n20/D 1.566

2-Chloropyridine-4-carbonyl
Synonyms ]
chloride

Commercial Availability

2-Chloroisonicotinoyl chloride is commercially available from several chemical suppliers in
varying quantities and purities. Researchers can source this compound from the following
vendors, among others:

Supplier Available Quantities Purity
Sigma-Aldrich Custom 97%
o 100 mg, 250 mg, 500 mg, 1 g,
Apollo Scientific >95%
259,59

Toronto Research Chemicals N

o S 50 mg, 100 mg, 500 mg Not specified
(via Fisher Scientific)
BLD Pharm Not specified Not specified

Synthesis of 2-Chloroisonicotinoyl Chloride

The most common and straightforward method for the preparation of 2-chloroisonicotinoyl
chloride is the reaction of 2-chloroisonicotinic acid with a chlorinating agent, typically thionyl
chloride (SOCIz2). This reaction efficiently converts the carboxylic acid to the corresponding acyl
chloride.
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Experimental Protocol: Synthesis of 2-
Chloroisonicotinoyl Chloride from 2-Chloroisonicotinic
Acid

This protocol is adapted from a similar procedure for the synthesis of 2-chloronicotinoyl
chloride.[1]

Materials:

» 2-Chloroisonicotinic acid

e Thionyl chloride (SOCIz)

o 1,2-Dichloroethane (or another suitable inert solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 10.24 g
(0.065 mole) of 2-chloroisonicotinic acid.

e To the flask, add 20 ml of 1,2-dichloroethane as a solvent.

o Slowly and carefully add 9.5 ml of thionyl chloride to the mixture. Caution: This reaction is
exothermic and releases toxic gases (HCI and SO3). It should be performed in a well-
ventilated fume hood.

e Heat the reaction mixture to reflux and maintain for 1 hour.
o After the reaction is complete, allow the mixture to cool to room temperature.

e The excess thionyl chloride and the solvent can be removed under reduced pressure to yield
the crude 2-chloroisonicotinoyl chloride as an oil. The product may solidify upon standing at
room temperature.[1]

Purification:

The crude product can be purified by vacuum distillation.
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Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of an acyl chloride from
a carboxylic acid using thionyl chloride.

Synthesis of 2-Chloroisonicotinoyl Chloride
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Synthesis of 2-Chloroisonicotinoyl Chloride.

Safety and Handling

2-Chloroisonicotinoyl chloride is a corrosive and moisture-sensitive compound. It should be
handled with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. All manipulations should be carried out in a well-ventilated fume hood.
In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. prepchem.com [prepchem.com]

« To cite this document: BenchChem. [Commercial Availability and Synthesis of 2-
Chloroisonicotinoyl Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1334659#commercial-availability-of-2-
chloroisonicotinoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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